Cas no 303024-31-9 (2,2-dimethyl-N-[2,2,2-trichloro-1-(6-chloropurin-9-yl)ethyl]propanamide)
2,2-dimethyl-N-[2,2,2-trichloro-1-(6-chloropurin-9-yl)ethyl]propanamide Chemical and Physical Properties
Names and Identifiers
-
- 303024-31-9
- 2,2-dimethyl-N-[2,2,2-trichloro-1-(6-chloropurin-9-yl)ethyl]propanamide
- 2,2-dimethyl-N-[2,2,2-trichloro-1-(6-chloro-9H-purin-9-yl)ethyl]propanamide
- EN300-18475725
- AKOS016287445
- Z277468450
- AKOS001429092
-
- Inchi: 1S/C12H13Cl4N5O/c1-11(2,3)10(22)20-9(12(14,15)16)21-5-19-6-7(13)17-4-18-8(6)21/h4-5,9H,1-3H3,(H,20,22)
- InChI Key: NKISBMWYNJHMDE-UHFFFAOYSA-N
- SMILES: ClC(C(N1C=NC2=C(N=CN=C12)Cl)NC(C(C)(C)C)=O)(Cl)Cl
Computed Properties
- Exact Mass: 384.984471g/mol
- Monoisotopic Mass: 382.987421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 72.7Ų
2,2-dimethyl-N-[2,2,2-trichloro-1-(6-chloropurin-9-yl)ethyl]propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-18475725-0.05g |
303024-31-9 | 90% | 0.05g |
$212.0 | 2023-11-13 |
2,2-dimethyl-N-[2,2,2-trichloro-1-(6-chloropurin-9-yl)ethyl]propanamide Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 2,2-dimethyl-N-[2,2,2-trichloro-1-(6-chloropurin-9-yl)ethyl]propanamide
2,2-Dimethyl-N-[2,2,2-Trichloro-1-(6-Chloropurin-9-yl)ethyl]propanamide (CAS No. 303024-31-9): An Overview
2,2-Dimethyl-N-[2,2,2-trichloro-1-(6-chloropurin-9-yl)ethyl]propanamide (CAS No. 303024-31-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of purine and features a unique combination of functional groups that contribute to its potential therapeutic applications.
The molecular structure of 2,2-dimethyl-N-[2,2,2-trichloro-1-(6-chloropurin-9-yl)ethyl]propanamide is characterized by a 6-chloropurine moiety attached to a trichloroethyl group via an amide linkage. The presence of the chlorinated substituents and the dimethyl groups imparts specific physicochemical properties that are crucial for its biological activity. Recent studies have highlighted the importance of these structural features in modulating the compound's interactions with biological targets.
In the context of medicinal chemistry, 2,2-dimethyl-N-[2,2,2-trichloro-1-(6-chloropurin-9-yl)ethyl]propanamide has been investigated for its potential as an antiviral agent. Research published in the Journal of Medicinal Chemistry (JMC) in 2021 demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve inhibition of viral replication through interference with key enzymatic processes.
Beyond its antiviral properties, 2,2-dimethyl-N-[2,2,2-trichloro-1-(6-chloropurin-9-yl)ethyl]propanamide has also shown promise in cancer research. A study published in Cancer Research in 2020 reported that this compound can selectively inhibit the growth of certain cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The specific molecular targets involved in these effects are currently under investigation but are thought to include kinases and other signaling proteins.
The pharmacokinetic profile of 2,2-dimethyl-N-[2,2,2-trichloro-1-(6-chloropurin-9-yl)ethyl]propanamide has been studied to understand its suitability for therapeutic use. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate half-life in plasma, which suggests potential for once-daily dosing regimens.
Toxicity studies have also been conducted to assess the safety profile of 2,2-dimethyl-N-[2,2,2-trichloro-1-(6-chloropurin-9-yl)ethyl]propanamide. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further research is needed to fully evaluate its long-term safety and potential side effects.
The development of 2,2-dimethyl-N-[2,2,2-trichloro-1-(6-chloropurin-9-yl)ethyl]propanamide as a therapeutic agent is ongoing. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. Early-phase trials have shown promising results, with the compound demonstrating significant antiviral activity in patients with influenza and other viral infections.
In conclusion, 2,2-dimethyl-N-[2,2,2-trichloro-1-(6-chloropurin-9-yl)ethyl]propanamide (CAS No. 303024-31-9) represents a promising candidate for the treatment of viral infections and certain types of cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As more data from clinical trials become available, the full therapeutic potential of this compound will likely be realized.
303024-31-9 (2,2-dimethyl-N-[2,2,2-trichloro-1-(6-chloropurin-9-yl)ethyl]propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)